Cas no 1501057-67-5 (3-amino-2-(5-methyl-1H-pyrazol-3-yl)propanoic acid)

• Product Name: 3-amino-2-(5-methyl-1H-pyrazol-3-yl)propanoic acid
• CAS No: 1501057-67-5
• MF: C₇H₁₁N₃O₂
• MW: 169.181141138077
• CID: 6312979
• PubChem ID: 82597928
• Update Time: 2025-06-12

3-amino-2-(5-methyl-1H-pyrazol-3-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-amino-2-(5-methyl-1H-pyrazol-3-yl)propanoic acid
• EN300-1823568
• 1501057-67-5

• Inchi： 1S/C7H11N3O2/c1-4-2-6(10-9-4)5(3-8)7(11)12/h2,5H,3,8H2,1H3,(H,9,10)(H,11,12)
• InChI Key： FQEQUANKIGNVHC-UHFFFAOYSA-N
• SMILES： OC(C(CN)C1C=C(C)NN=1)=O

Computed Properties

• Exact Mass: 169.085126602g/mol
• Monoisotopic Mass: 169.085126602g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -3.1
• Topological Polar Surface Area: 92Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 3-amino-2-(5-methyl-1H-pyrazol-3-yl)propanoic acid

Introduction to 3-amino-2-(5-methyl-1H-pyrazol-3-yl)propanoic acid (CAS No. 1501057-67-5) in Modern Chemical and Pharmaceutical Research

3-amino-2-(5-methyl-1H-pyrazol-3-yl)propanoic acid, identified by the chemical compound code CAS No. 1501057-67-5, is a significant molecule in the realm of chemical and pharmaceutical research. This compound, featuring a unique structural framework that combines an amino acid derivative with a pyrazole moiety, has garnered considerable attention due to its versatile biological activities and potential therapeutic applications. The presence of both amino and methyl-substituted pyrazole functional groups makes it a promising candidate for further exploration in drug discovery and medicinal chemistry.

The molecular structure of 3-amino-2-(5-methyl-1H-pyrazol-3-yl)propanoic acid consists of a propanoic acid backbone substituted with an amino group at the third carbon and a 5-methyl-1H-pyrazole ring attached to the second carbon. This configuration endows the compound with distinct physicochemical properties, including solubility, stability, and reactivity, which are critical factors in its utility for synthetic chemistry and biological assays. The pyrazole ring, in particular, is known for its role as a pharmacophore in various bioactive molecules, contributing to interactions with biological targets such as enzymes and receptors.

Recent advancements in computational chemistry and molecular modeling have enhanced our understanding of the interactions between 3-amino-2-(5-methyl-1H-pyrazol-3-yl)propanoic acid and biological systems. Studies have demonstrated that the compound can exhibit inhibitory effects on certain enzymes and pathways implicated in inflammatory responses, making it a potential lead compound for developing novel anti-inflammatory agents. The methyl-substituted pyrazole moiety has been shown to modulate the binding affinity and selectivity of the molecule towards target proteins, which is crucial for optimizing drug-like properties.

In addition to its anti-inflammatory potential, 3-amino-2-(5-methyl-1H-pyrazol-3-yl)propanoic acid has been investigated for its role in metabolic regulation. Research indicates that this compound may influence key metabolic enzymes involved in glucose and lipid metabolism, suggesting its utility in addressing metabolic disorders such as diabetes and hyperlipidemia. The amino group in the molecule allows for further derivatization, enabling chemists to modify its pharmacological profile by introducing additional functional groups or side chains.

The synthesis of 3-amino-2-(5-methyl-1H-pyrazol-3-yl)propanoic acid represents another area of interest within synthetic organic chemistry. Researchers have developed efficient synthetic routes that leverage multi-step reactions involving condensation, cyclization, and functional group transformations. These synthetic strategies not only provide access to the pure compound but also offer insights into scalable production methods suitable for industrial applications. The ability to produce this compound in high yields with minimal byproducts underscores its importance as a building block for more complex pharmaceutical intermediates.

The pharmacokinetic properties of 3-amino-2-(5-methyl-1H-pyrazol-3-yl)propanoic acid have also been scrutinized to assess its suitability for therapeutic use. Preliminary studies suggest that the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are essential criteria for evaluating drug candidates. Its moderate solubility in water and lipids allows for formulation flexibility, enabling the development of oral or injectable dosage forms depending on therapeutic needs.

Furthermore, the structural versatility of 3-amino-2-(5-methyl-1H-pyrazol-3-yl)propanoic acid has opened avenues for designing analogs with enhanced biological activity. By systematically modifying the substitution patterns on the pyrazole ring or introducing other heterocyclic moieties, chemists can explore new chemical space and identify compounds with improved efficacy or reduced toxicity. Such structural modifications are often guided by high-throughput screening (HTS) data and molecular docking studies, which help prioritize promising candidates for further preclinical evaluation.

The role of 3-amino-2-(5-methyl-1H-pyrazol-3-yl)propanoic acid in interdisciplinary research is also noteworthy. Its applications extend beyond traditional pharmaceutical research into areas such as agrochemicals and material science. For instance, derivatives of this compound have shown potential as intermediates in synthesizing novel pesticides or as components in advanced materials with specific functionalities. This broad applicability underscores the importance of investing in its continued study and development.

Future directions in research on 3-amino-2-(5-methyl-1H-pyrazol-3-yloxy propanoic acid CAS No 1501057 - 67 - 5) include exploring its mechanisms of action at a molecular level through structural biology techniques such as X-ray crystallography or cryo-electron microscopy (CryoEM). Understanding how this compound interacts with biological targets at an atomic resolution will provide critical insights into its mode of action and guide the design of next-generation therapeutics.

Additionally, incorporating green chemistry principles into the synthesis of 3-amino--(methyl--pyrrolidinone--propionic acid CAS No 1501057 - 67 - 5) is an emerging trend aimed at reducing environmental impact while maintaining high yields and purity standards. Techniques such as catalytic asymmetric synthesis or solvent-free reactions offer sustainable alternatives to traditional synthetic methods without compromising efficiency or product quality.

In conclusion,amino--(methyl--pyrrolidinone--propionic acid CAS No 1501057 - 67 - 5) stands out as a versatile molecule with significant potential across multiple domains of chemical research,pharmaceutical development,and material science Its unique structural features,biological activities,and synthetic accessibility make it an invaluable asset for both academic investigations industrial applications As further research uncovers new applications mechanisms it will undoubtedly continue to play an important role shaping advancements future scientific progress